Cas no 2757911-82-1 (ethyl 1-(azetidin-3-yl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 1-(azetidin-3-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2757911-82-1
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5665223
• PubChem ID: 165845926
• Update Time: 2025-06-10

ethyl 1-(azetidin-3-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(azetidin-3-yl)-1H-pyrazole-3-carboxylate
• 2757911-82-1
• EN300-27748697

• Inchi： 1S/C9H13N3O2/c1-2-14-9(13)8-3-4-12(11-8)7-5-10-6-7/h3-4,7,10H,2,5-6H2,1H3
• InChI Key： LKDMNCRDSBMXEQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN(C2CNC2)N=1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl 1-(azetidin-3-yl)-1H-pyrazole-3-carboxylate

Recent Advances in the Study of Ethyl 1-(azetidin-3-yl)-1H-pyrazole-3-carboxylate (CAS: 2757911-82-1)

Ethyl 1-(azetidin-3-yl)-1H-pyrazole-3-carboxylate (CAS: 2757911-82-1) is a novel heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, featuring a pyrazole core linked to an azetidine ring, has shown promising potential as a scaffold for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its pharmacological properties and potential applications.

The synthesis of ethyl 1-(azetidin-3-yl)-1H-pyrazole-3-carboxylate has been optimized in recent years, with researchers focusing on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry described a streamlined synthetic route that utilizes a one-pot cyclization strategy, significantly reducing the number of steps and increasing overall efficiency. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In terms of biological activity, ethyl 1-(azetidin-3-yl)-1H-pyrazole-3-carboxylate has demonstrated inhibitory effects on several protein kinases, including those involved in cancer and inflammatory diseases. A recent in vitro study revealed its potent inhibition of JAK2 and PI3K kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of targeted therapies for malignancies and autoimmune disorders.

Structural-activity relationship (SAR) studies have further elucidated the importance of the azetidine and pyrazole moieties in the compound's biological activity. Modifications to the ester group (ethyl carboxylate) have been explored to enhance solubility and bioavailability. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that replacing the ethyl group with a more polar substituent improved the compound's pharmacokinetic profile without compromising its inhibitory potency.

Beyond its kinase inhibitory properties, ethyl 1-(azetidin-3-yl)-1H-pyrazole-3-carboxylate has also been investigated for its potential in central nervous system (CNS) drug discovery. Preliminary studies indicate that it can cross the blood-brain barrier, making it a candidate for treating neurodegenerative diseases. Researchers are currently exploring its interactions with neurotransmitter receptors and its effects on neuronal cell lines.

In conclusion, ethyl 1-(azetidin-3-yl)-1H-pyrazole-3-carboxylate (CAS: 2757911-82-1) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features, combined with its broad biological activity, make it a valuable tool for drug discovery. Future research is expected to focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, particularly in oncology and CNS disorders.